[3-Fluoro-5-(4-methylpiperazin-1-yl)phenyl]methanamine

• IUPAC Name: [3-fluoro-5-(4-methylpiperazin-1-yl)phenyl]methanamine
• InChI: InChI=1S/C12H18FN3/c1-15-2-4-16(5-3-15)12-7-10(9-14)6-11(13)8-12/h6-8H,2-5,9,14H2,1H3
• InChI Key: XYTRDNFWXDWILO-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC(=CC(=C2)CN)F
• Molecular Formula: C12H18FN3
• Molecular Weight: 223.29 g/mol
• CAS RN: 1594613-27-0

Description

“[3-Fluoro-5-(4-methylpiperazin-1-yl)phenyl]methanamine” is a chemical compound with the CAS Number: 1594613-27-0. Its IUPAC name is (3-fluoro-5-(4-methylpiperazin-1-yl)phenyl)methanamine. The molecular formula is C12H18FN3.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI Code: 1S/C12H18FN3/c1-15-2-4-16(5-3-15)12-7-10(9-14)6-11(13)8-12/h6-8H,2-5,9,14H2,1H3.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 223.29. It should be stored at 4 degrees Celsius.

Scientific Research Applications

Sigma Receptor Ligands

A study explored a series of compounds, including those with structural similarities to "[3-Fluoro-5-(4-methylpiperazin-1-yl)phenyl]methanamine", for their affinity towards sigma receptors. The research indicated that specific substitutions on the phenyl group, such as fluoro substituents, could lead to compounds with high affinity for both sigma 1 and sigma 2 binding sites. These compounds also showed affinity for serotonin 5-HT1A and 5-HT2A, dopamine D2, and adrenergic alpha 1 receptors, suggesting potential applications in neurological and psychiatric disorder treatments (Perregaard, Moltzen, Meier, & Sanchez, 1995).

ERK1/2 Phosphorylation-Preferring Serotonin 5-HT1A Receptor-Biased Agonists

Another research focus has been on designing and evaluating novel 1-(1-benzoylpiperidin-4-yl)methanamine derivatives as biased agonists of serotonin 5-HT1A receptors. These compounds, which share a common pharmacophore with "this compound", have shown to preferentially phosphorylate ERK1/2, offering over 1000-fold selectivity versus other receptors like noradrenergic α1, dopamine D2, and serotonin 5-HT2A. The lead compound demonstrated robust antidepressant-like activity in preclinical models, suggesting its potential for depression treatment (Sniecikowska et al., 2019).

Dopamine D3 Receptor Ligands

Research on fluoro-substituted phenylpiperazines, akin to the structure of interest, has yielded compounds with high affinity for dopamine D3 receptors. These compounds are being explored for their potential in treating neuropsychiatric disorders, emphasizing the critical role of the carboxamide linker for D3 receptor selectivity. The findings indicate that specific structural modifications can dramatically influence receptor affinity and selectivity, which is crucial for developing targeted therapies (Banala et al., 2011).

Monoamine Transporter Activity

Studies have also investigated the monoamine transporter activity of novel psychoactive substances structurally related to "this compound". These compounds were tested for their ability to inhibit uptake or stimulate the release of neurotransmitters at dopamine, norepinephrine, and serotonin transporters. The pharmacological profile suggests potential stimulant or entactogen properties, providing insights into their mechanism of action and therapeutic potential (McLaughlin et al., 2018).

Safety and Hazards

The compound is classified under the GHS05 and GHS07 hazard pictograms. The hazard statements associated with it are H302, H315, H318, and H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, and P501.